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Compound of Interest

Compound Name: Antimony trifluoride

Cat. No.: B1265598

For Researchers, Scientists, and Drug Development Professionals

Antimony trifluoride (SbFs), a versatile fluorinating agent used in organic synthesis and
various industrial processes, presents significant health and safety challenges. Its dual toxicity,
stemming from both the antimony cation and the fluoride anion, necessitates stringent safety
protocols and a thorough understanding of its hazardous properties. This technical guide
provides an in-depth overview of the safety precautions and handling procedures for antimony
trifluoride, tailored for laboratory and research settings.

Physicochemical and Toxicological Profile

A comprehensive understanding of the inherent properties of antimony trifluoride is the
foundation of its safe handling. The following tables summarize key quantitative data.

Table 1: Physical and Chemical Properties of Antimony Trifluoride
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Property Value

CAS Number 7783-56-4[1]

Molecular Formula SbFs[1]

Molecular Weight 178.76 g/mol [2]

Appearance White to gray crystalline solid[3][4]
Melting Point 292 °C (558 °F)[2][5]

Boiling Point 376 °C (709 °F)[2][3][5]

Solubility in Water

443 g/100 mL at 20 °C (with partial hydrolysis)
[2][6]

Density

4.379 g/lcm3[2][5]

Table 2: Toxicological Data for Antimony Trifluoride

Parameter Value Species
LDso (Oral) 804 mg/kg[7][8] Rat
100 mg/kg (minimum lethal ) )
LDso (Oral) Guinea Pig
dose)[2]
Toxic if swallowed, in contact
with skin, or if inhaled. Causes
Hazards -

severe skin burns and eye
damage.[7][8]

Table 3: Occupational Exposure Limits
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Organization Limit (as Sb) Limit (as F) Notes
0.5 mg/m3 (8-hr TWA) 2.5 mg/m3 (8-hr TWA) Permissible Exposure
OSHA (PEL) o
9] 9] Limit
0.5 mg/m3 (10-hr 2.5 mg/m3 (10-hr Recommended
NIOSH (REL) -
TWA)[9] TWA)[9] Exposure Limit
0.5 mg/m3 (8-hr TWA) 2.5 mg/m3 (8-hr TWA) o
ACGIH (TLV) Threshold Limit Value
[9] [9]
Immediately
IDLH 50 mg/m3 (as Sb)[4] - Dangerous to Life or
Health

Note on Experimental Protocols: The provided search results did not contain detailed
experimental methodologies for the cited toxicological data (e.g., the specific protocol for the
LDso determination). This information is typically found in primary research articles or detailed
toxicological reports, which are beyond the scope of publicly available safety datasheets.

Mechanism of Toxicity

The toxicity of antimony trifluoride is a composite of the effects of both antimony and fluoride
ions. Antimony compounds can cause damage to the liver, heart, and lungs, with effects
resembling arsenic poisoning.[10][11] The trivalent antimony (Sb3*) ion is known to decrease
mitochondrial activity. The fluoride ion can lead to hypocalcemia by binding with calcium in the
blood, and chronic exposure can result in fluorosis, the hardening of bones and teeth.[7]
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Caption: Dual mechanism of Antimony Trifluoride toxicity.

Safe Handling and Storage Workflow

A systematic approach to handling and storage is crucial to minimize exposure risk. The
following workflow outlines the key steps for safely managing antimony trifluoride in a

research environment.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b1265598?utm_src=pdf-body-img
https://www.benchchem.com/product/b1265598?utm_src=pdf-body
https://www.benchchem.com/product/b1265598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start: Planning Experiment
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:

Implement Engineering Controls
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:
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Handle in Designated Area
(Avoid dust, moisture)

During/After Use

Store in a Cool, Dry, Well-Ventilated Area Dispose of Waste Properly
(Tightly sealed, away from incompatibles) (As hazardous waste)

:

Decontaminate Work Area & PPE

End of Procedure
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Caption: A systematic workflow for safely handling SbFs.
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Engineering Controls

o Ventilation: Always handle antimony trifluoride in a certified chemical fume hood to
minimize inhalation exposure.[9][10] Local exhaust ventilation should be used at the site of
chemical release.[9]

o Designated Area: Establish a designated area for working with antimony trifluoride to
prevent cross-contamination.

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when handling antimony trifluoride.
o Eye and Face Protection: Wear chemical safety goggles and a face shield.[7][8]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat. Ensure
gloves are inspected before use and disposed of properly.[8]

» Respiratory Protection: If engineering controls are insufficient or during emergency
situations, use a NIOSH-approved respirator with a particulate filter (N100 or P3).[7] For
higher concentrations, a full-face supplied-air respirator may be necessary.[7]

Storage and Incompatibilities

o Storage Conditions: Store in a cool, dry, well-ventilated area in a tightly closed container.[8]
Store under an inert atmosphere and protect from moisture.

o Incompatible Materials: Avoid contact with strong acids, oxidizing agents, and perchloric
acid.[8] Antimony trifluoride can react dangerously with glass.[8] It is also corrosive to
metals.[3]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving antimony
trifluoride.
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Caption: Decision tree for SbFs emergency response.

First Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[7]

» Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water
for at least 15 minutes. Due to the fluoride component, treatment with a 2.5% calcium
gluconate gel is recommended.[7] Seek immediate medical attention.[7]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open. Seek immediate medical attention from an ophthalmologist.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[7]

Spills and Leaks

o Evacuation: Evacuate non-essential personnel from the spill area.[4]

o Containment: For solid spills, sweep up and shovel into a suitable container for disposal
without creating dust.[7]

e Cleanup: Use a vacuum to reduce dust during cleanup; do not dry sweep.[9]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[7]

Firefighting Measures

» Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam.[7] Antimony trifluoride itself does not burn, but may decompose upon heating to
produce corrosive and toxic fumes.[3]

o Special Hazards: Decomposition products include hydrogen fluoride and antimony oxides.[7]
Containers may explode when heated.[9]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7]

Waste Disposal

Dispose of antimony trifluoride and any contaminated materials as hazardous waste in
accordance with all applicable federal, state, and local regulations.[7] Consult with
environmental regulatory agencies for guidance on acceptable disposal practices.[7]

This guide is intended to provide a comprehensive overview of the safety and handling of
antimony trifluoride. It is not a substitute for a thorough risk assessment and adherence to all
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institutional and regulatory safety protocols. Always consult the most current Safety Data Sheet
(SDS) for antimony trifluoride before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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